Cas no 2825011-83-2 (3-(Prop-1-yn-1-yl)pyrrolidine)

• Product Name: 3-(Prop-1-yn-1-yl)pyrrolidine
• CAS No: 2825011-83-2
• MF: C₇H₁₁N
• MW: 109.168941736221
• CID: 5922656
• PubChem ID: 118335704
• Update Time: 2025-10-31

3-(Prop-1-yn-1-yl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• EN300-37468835
• 3-(prop-1-yn-1-yl)pyrrolidine
• SCHEMBL17039188
• 2825011-83-2
• 3-(Prop-1-yn-1-yl)pyrrolidine

• Inchi： 1S/C7H11N/c1-2-3-7-4-5-8-6-7/h7-8H,4-6H2,1H3
• InChI Key： UIWBCGUXQCYJJD-UHFFFAOYSA-N
• SMILES： N1CCC(C#CC)C1

Computed Properties

• Exact Mass: 109.089149355g/mol
• Monoisotopic Mass: 109.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 12Ų

Additional information on 3-(Prop-1-yn-1-yl)pyrrolidine

Comprehensive Overview of 3-(Prop-1-yn-1-yl)pyrrolidine (CAS No. 2825011-83-2)

3-(Prop-1-yn-1-yl)pyrrolidine (CAS No. 2825011-83-2) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and synthetic biology. This compound, characterized by its unique pyrrolidine backbone and propynyl substituent, serves as a versatile building block for the synthesis of more complex molecules. Its molecular structure, which combines a nitrogen-containing heterocycle with an alkyne functional group, makes it particularly valuable for click chemistry applications and drug discovery.

In recent years, the demand for 3-(Prop-1-yn-1-yl)pyrrolidine has surged due to its role in the development of bioactive compounds and pharmaceutical intermediates. Researchers are increasingly exploring its potential in designing small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs), which are among the hottest topics in modern drug development. The compound's ability to participate in Huisgen cycloaddition reactions (a cornerstone of click chemistry) further enhances its utility in bioconjugation and nanomaterial synthesis.

One of the most frequently searched questions about 3-(Prop-1-yn-1-yl)pyrrolidine revolves around its synthetic routes and scalability. Industrial and academic laboratories are actively optimizing its production to meet the growing needs of high-throughput screening and combinatorial chemistry. The compound's stability under various reaction conditions and compatibility with green chemistry principles (such as solvent-free or catalytic methods) are also key areas of investigation.

From a structural-activity relationship (SAR) perspective, the pyrrolidine ring in 3-(Prop-1-yn-1-yl)pyrrolidine offers conformational rigidity, while the propynyl group provides a handle for further functionalization. This dual functionality has made it a favorite among chemists working on fragment-based drug design and peptide mimetics. Its applications extend to fluorescent probes and molecular imaging, where the alkyne group can be leveraged for bioorthogonal labeling.

Environmental and safety considerations are another critical aspect of 3-(Prop-1-yn-1-yl)pyrrolidine research. While the compound is not classified as hazardous under current regulations, its handling requires standard laboratory precautions. Recent studies have focused on developing biodegradable derivatives to align with the global push toward sustainable chemistry. This aligns with the broader trend of green synthesis, a topic frequently searched by professionals in the field.

In summary, 3-(Prop-1-yn-1-yl)pyrrolidine (CAS No. 2825011-83-2) represents a multifaceted tool for modern chemical research. Its applications span drug discovery, material science, and biotechnology, driven by its unique structural features and reactivity. As the scientific community continues to explore its potential, this compound is poised to play an even greater role in addressing challenges like targeted therapy and smart materials.